2-(3-Bromo-2-fluorophenyl)acetamide

• IUPAC Name: 2-(3-bromo-2-fluorophenyl)acetamide
• InChI: InChI=1S/C8H7BrFNO/c9-6-3-1-2-5(8(6)10)4-7(11)12/h1-3H,4H2,(H2,11,12)
• InChI Key: KALVDKSRKQWRRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)F)CC(=O)N
• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol

Description

2-(3-Bromo-2-fluorophenyl)acetamide (CAS: 874285-04-8) is a halogenated acetamide derivative with the molecular formula C₈H₇BrFNO and a molar mass of 232.05 g/mol . Its structure features a phenyl ring substituted with bromine at the meta position (C3) and fluorine at the ortho position (C2), linked to an acetamide group (–NH–CO–CH₃). This substitution pattern imparts distinct electronic and steric properties, influencing its reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3-Bromo-2-fluorophenyl)acetamide typically involves the following steps:

• Bromination and Fluorination: The starting material, 2-fluorobenzene, undergoes bromination to introduce the bromine atom at the 3-position.

• Acetylation: The brominated and fluorinated benzene derivative is then acetylated to form the acetamide group.

Industrial Production Methods: In an industrial setting, the compound is synthesized using large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process involves careful control of temperature, pressure, and the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions: 2-(3-Bromo-2-fluorophenyl)acetamide can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

• Reduction: Reduction reactions can lead to the formation of amines or alcohols.

• Substitution: The bromine atom can be substituted with other groups, such as alkyl or aryl groups, through nucleophilic substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are used.

• Substitution: Nucleophiles such as sodium iodide (NaI) and various alkyl halides are employed.

Major Products Formed:

• Oxidation: 2-(3-Bromo-2-fluorophenyl)acetamide can be oxidized to form 2-(3-bromo-2-fluorophenyl)acetic acid.

• Reduction: Reduction can yield 2-(3-bromo-2-fluorophenyl)ethylamine.

• Substitution: Substitution reactions can produce various substituted acetamides.

Scientific Research Applications

Research indicates that 2-(3-Bromo-2-fluorophenyl)acetamide exhibits significant biological activity, particularly in antimicrobial and anticancer studies.

Antimicrobial Properties

Studies have shown that this compound has potential antimicrobial effects against various bacterial strains. Its mechanism involves binding to specific enzymes or receptors, modulating their activity, which can lead to inhibition of bacterial growth. For instance, a study demonstrated that related compounds exhibited minimal inhibitory concentrations (MICs) against Mycobacterium tuberculosis, suggesting potential for development as antitubercular agents .

Anticancer Activity

In vitro studies have indicated that 2-(3-Bromo-2-fluorophenyl)acetamide may possess anticancer properties by inducing apoptosis in cancer cell lines. The presence of halogen atoms enhances its binding affinity to target proteins involved in cell proliferation and survival pathways.

Case Study 1: Antitubercular Activity

A series of derivatives based on the acetamide scaffold were synthesized and tested for their antitubercular activities. One derivative showed an MIC value of 4 μg/mL against resistant strains of M. tuberculosis, indicating that modifications to the acetamide structure can lead to enhanced efficacy .

Case Study 2: Structure-Activity Relationship Studies

Research on structure-activity relationships (SAR) has highlighted how substitutions on the phenyl ring impact biological activity. For example, fluorine substitutions at specific positions significantly enhance potency against certain targets . This information is crucial for designing new compounds with improved therapeutic profiles.

Potential Applications in Drug Development

Given its biological properties, 2-(3-Bromo-2-fluorophenyl)acetamide holds promise as a lead compound in drug discovery programs aimed at developing new antimicrobial and anticancer agents. Its ability to interact with specific molecular targets makes it a candidate for further pharmacological studies.

Mechanism of Action

The mechanism by which 2-(3-Bromo-2-fluorophenyl)acetamide exerts its effects depends on its specific application. For example, in drug discovery, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The exact mechanism would vary based on the biological system and the context in which the compound is used.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Selected Acetamide Derivatives

Compound Name	Substituents/R-Groups	Molecular Formula	Molar Mass (g/mol)	Key Properties/Biological Activity	References
2-(3-Bromo-2-fluorophenyl)acetamide	3-Br, 2-F on phenyl	C₈H₇BrFNO	232.05	Potential anti-HIV activity (bromophenyl motif)
2-Bromo-N-(3-chloro-phenyl)acetamide	2-Br, 3-Cl on phenyl	C₈H₇BrClNO	264.51	Higher halogen content; increased reactivity
2-(2-Bromo-4-methylphenoxy)acetamide	Phenoxy linker, 2-Br, 4-Me	C₉H₁₀BrNO₂	260.09	Herbicidal potential; improved solubility
N-(3-Bromophenyl)-2-[(4-fluorophenyl)sulfonylamino]acetamide	3-Br, sulfonyl, 4-F substituents	C₁₅H₁₃BrFN₂O₃S	409.24	Enhanced binding via sulfonyl group
2-(3-Chloro-4-hydroxyphenyl)acetamide (S11)	3-Cl, 4-OH on phenyl	C₈H₈ClNO₂	199.61	Moderate 17β-HSD2 inhibition
Acetochlor	Chloro, ethoxymethyl, alkyl chain	C₁₄H₂₀ClNO₂	269.77	Herbicide; groundwater contamination risks

Physicochemical and Environmental Considerations

• Solubility and Bioavailability: The phenoxy linker in 2-(2-bromo-4-methylphenoxy)acetamide improves water solubility compared to direct phenyl attachments, making it suitable for agricultural formulations .
• Environmental Impact : Chlorinated derivatives like acetochlor pose risks of groundwater contamination due to high soil permeability, whereas brominated analogs may exhibit slower degradation .

Biological Activity

2-(3-Bromo-2-fluorophenyl)acetamide is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the biological activity of this compound, including its mechanisms of action, synthesis, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C8H8BrFNO
• Molecular Weight : Approximately 232.05 g/mol
• Structure : The compound features a bromo and a fluoro substituent on a phenyl ring attached to an acetamide group, which enhances its biological activity through improved interaction with biological targets.

Biological Activities

Research indicates that 2-(3-Bromo-2-fluorophenyl)acetamide exhibits various biological activities, including:

• Antimicrobial Activity : The compound has shown effectiveness against various bacterial strains. Its halogen substituents (bromine and fluorine) contribute to its enhanced binding affinity to microbial targets, leading to significant antimicrobial effects.
• Anticancer Properties : Preliminary studies suggest that 2-(3-Bromo-2-fluorophenyl)acetamide may inhibit the proliferation of cancer cells. The presence of halogens is known to influence the pharmacological profile, enhancing the compound's interaction with cancer cell receptors and enzymes.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Anticancer	Inhibitory effects on various cancer cell lines
Anti-inflammatory	Potential modulation of inflammatory pathways

The mechanism by which 2-(3-Bromo-2-fluorophenyl)acetamide exerts its biological effects is multifaceted:

• Enzyme Interaction : The compound may bind to specific enzymes or receptors, modulating their activity. This interaction can lead to inhibition or activation of key biochemical pathways involved in microbial resistance or cancer cell proliferation.
• Halogen Effects : The presence of bromine and fluorine enhances the electronic properties of the molecule, affecting its steric interactions with biological targets. This can improve binding affinity and selectivity towards specific receptors or enzymes.

Case Studies

Several studies have investigated the biological activity of compounds similar to 2-(3-Bromo-2-fluorophenyl)acetamide:

• A study demonstrated that compounds with similar halogen substitutions exhibited significant antimicrobial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 2 μg/ml to 32 μg/ml depending on the specific structure .
• In anticancer research, derivatives were tested against multiple cancer cell lines, showing IC50 values as low as 0.67 µM for prostate cancer cells, indicating potent antiproliferative effects .

Table 2: Case Study Results

Compound	Cell Line	IC50 (µM)	Activity Type
2-(3-Bromo-2-fluorophenyl)acetamide	MDA-MB-468 Breast Cancer	0.87	Anticancer
Similar Halogenated Compounds	E. coli	16	Antimicrobial
Other Derivatives	PC-3 Prostate Cancer	0.67	Anticancer